Smo Inhibitor
  • Taladegib
    Taladegib
    • Cat. No.:
    • B560078
    • CAS No.:
    • 1258861-20-9
    • Molecular Formula:
    • C26H24F4N6O
    • Molecular Weight:
    • 512.5 g/mol
    Description
    “].

    The Shh pathway includes the patch receptor (Ptch), the sensor smoothened (Smo), and the glioma-associated oncogene homolog (Gli) zinc finger transcription factor family. Smo has been a major target for the development of Shh pathway inhibitors[“].

    Taladegib binds to the Smo receptor and inhibits the propagation of Shh signals. It is one of the leading Smo inhibitors in clinical trials for advanced solid tumors and other types of cancer. The Hedgehog (Hh) pathway plays an important role in many important cellular processes, such as cell proliferation and differentiation during embryonic development[“].

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    What is Taladegib?

    Taladegib is a synthetic, small molecule inhibitor designed to disrupt the Sonic Hedgehog (Shh) signaling pathway. The pathway is a major regulator of tissue polarity as well as cel...

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  • LEQ506
    LEQ506
    • Cat. No.:
    • B601178
    • CAS No.:
    • 1204975-42-7
    • Molecular Formula:
    • C25H32N6O
    • Molecular Weight:
    • 432.6 g/mol
    Description
    LEQ506 has been used in trials studying the treatment of Advanced Solid Tumors, Recurrent or Refractory Medulloblastoma, and Locally Advanced or Metastatic Basal Cell Carcinoma.
    Smoothened Antagonist LEQ506 i...
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  • BMS-833923
    BMS-833923
    • Cat. No.:
    • B612203
    • CAS No.:
    • 1059734-66-5
    • Molecular Formula:
    • C30H27N5O
    • Molecular Weight:
    • 473.6 g/mol
    Description
    BMS-833923 is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 7 investigational indications.
    an Smo inhibito
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  • CUR61414
    CUR61414
    • Cat. No.:
    • B1669337
    • CAS No.:
    • 334998-36-6
    • Molecular Formula:
    • C31H42N4O5
    • Molecular Weight:
    • 550.7 g/mol
    Description
    inhibits the hedehog signaling pathway;  structure in first source
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  • DY131
    DY131
    • Cat. No.:
    • B1671000
    • CAS No.:
    • 95167-41-2
    • Molecular Formula:
    • C18H21N3O2
    • Molecular Weight:
    • 311.4 g/mol
    Description
    DY131 is a member of benzoic acids.
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  • Cyclopamine
    Cyclopamine
    • Cat. No.:
    • B1684311
    • CAS No.:
    • 4449-51-8
    • Molecular Formula:
    • C27H41NO2
    • Molecular Weight:
    • 411.6 g/mol
    Description
    Cyclopamine is a member of piperidines. It has a role as a glioma-associated oncogene inhibitor.
    Cyclopamine has been reported in Veratrum dahuricum, Veratrum grandiflorum, and Veratrum californicum with data...
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  • Patidegib
    Patidegib
    • Cat. No.:
    • B1684313
    • CAS No.:
    • 1037210-93-7
    • Molecular Formula:
    • C29H48N2O3S
    • Molecular Weight:
    • 504.8 g/mol
    Description
    Patidegib is a member of piperidines.
    Patidegib has been investigated for the treatment of Conventional Chondrosarcoma.
    Patidegib is an orally bioavailable, cyclopamine-derived inhibitor of the Hedgehog (H...
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  • Smo-IN-2
    Smo-IN-2
    • Cat. No.:
    • B12390237
    • CAS No.:
    • Molecular Formula:
    • C25H25F4N5O2
    • Molecular Weight:
    • 503.5 g/mol
    Description
    Smo-IN-2 is a useful research compound. Its molecular formula is C25H25F4N5O2 and its molecular weight is 503.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Smo-IN-2 suitable for many res...
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  • Smo-IN-3
    Smo-IN-3
    • Cat. No.:
    • B12396116
    • CAS No.:
    • Molecular Formula:
    • C27H25F4N3O2
    • Molecular Weight:
    • 499.5 g/mol
    Description
    Smo-IN-3 is a useful research compound. Its molecular formula is C27H25F4N3O2 and its molecular weight is 499.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Smo-IN-3 suitable for many res...
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  • SAG-d3
    SAG-d3
    • Cat. No.:
    • B15143903
    • CAS No.:
    • Molecular Formula:
    • C28H28ClN3OS
    • Molecular Weight:
    • 493.1 g/mol
    Description
    SAG-d3 is a useful research compound. Its molecular formula is C28H28ClN3OS and its molecular weight is 493.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SAG-d3 suitable for many researc...
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